Cas no 741265-09-8 (3-PYRIDINECARBONITRILE, 2-[(2-METHYLPHENYL)AMINO]-6-(TRIFLUOROMETHYL)-)

• Product Name: 3-PYRIDINECARBONITRILE, 2-[(2-METHYLPHENYL)AMINO]-6-(TRIFLUOROMETHYL)-
• CAS No: 741265-09-8
• MF: C₁₄H₁₀F₃N₃
• MW: 277.244513034821
• CID: 3298288
• PubChem ID: 24204602
• Update Time: 2025-04-21

3-PYRIDINECARBONITRILE, 2-[(2-METHYLPHENYL)AMINO]-6-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBONITRILE, 2-[(2-METHYLPHENYL)AMINO]-6-(TRIFLUOROMETHYL)-
• NSC732288
• DTXSID901160228
• 2-[(2-Methylphenyl)amino]-6-(trifluoromethyl)-3-pyridinecarbonitrile
• AKOS017549746
• NSC-732288
• 741265-09-8

• Inchi： 1S/C14H10F3N3/c1-9-4-2-3-5-11(9)19-13-10(8-18)6-7-12(20-13)14(15,16)17/h2-7H,1H3,(H,19,20)
• InChI Key： PLPKAWFIYSADBF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C(=N1)NC1C=CC=CC=1C)(F)F

Computed Properties

• Exact Mass: 277.08268182Da
• Monoisotopic Mass: 277.08268182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 48.7Ų